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Compound of Interest

Compound Name: SAR-260301

Cat. No.: B612263

Application Notes and Protocols: SAR-260301

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAR-260301 is a potent and selective, orally bioavailable inhibitor of the Class |
phosphatidylinositol 3-kinase (PI13K) beta isoform (PI3K[3), with an ICso of 52 nM.[1][2] It
demonstrates selectivity for PISK[3 over other isoforms.[2] This inhibitor targets the
PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in various cancers,
particularly in tumors with phosphatase and tensin homolog (PTEN) deficiency.[3][4] Inhibition
of this pathway by SAR-260301 can lead to the suppression of tumor cell growth and induction
of apoptosis.[3][4] These application notes provide detailed information on the solubility of
SAR-260301 and protocols for its use in cell culture-based assays.

Data Presentation: Solubility of SAR-260301

The solubility of SAR-260301 in various solvents is crucial for the preparation of stock solutions
and working concentrations for in vitro and in vivo studies. The following table summarizes the
available quantitative data.
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Solvent Concentration Notes

Hygroscopic; use freshly

opened DMSO for best results.
Dimethyl Sulfoxide (DMSO) 20 mg/mL[2][5] [6] Ultrasonic treatment may

be needed to fully dissolve the

compound.[6]

Requires ultrasonic treatment
100 mg/mL (282.17 mM)[6] )
to dissolve.[6]

Ethanol 15 mg/mL[2][5]
Dimethylformamide (DMF) 20 mg/mL[2][5]
DMSO:PBS (pH 7.2) (1:7) 0.12 mg/mL[2][5]
Water Insoluble[7]

Note on Cell Culture Media: Direct solubility data for SAR-260301 in specific cell culture media
is not readily available. Due to its low aqueous solubility, it is standard practice to prepare a
concentrated stock solution in an organic solvent like DMSO and then dilute it to the final
working concentration in the cell culture medium. The final concentration of the organic solvent
in the medium should be kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity.[8]

Signaling Pathway

SAR-260301 selectively inhibits the p110[ catalytic subunit of Class | PI3K. This inhibition
prevents the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to
phosphatidylinositol 3,4,5-trisphosphate (PIP3). The reduction in PIP3 levels leads to
decreased activation of downstream effectors, most notably the serine/threonine kinase Akt.
The subsequent deactivation of the Akt/mTOR signaling cascade results in reduced cell
proliferation, survival, and growth. This inhibitory action is particularly effective in PTEN-
deficient tumors where the PI3K pathway is often hyperactivated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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